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Compound of Interest

Compound Name: Ethyl phenylpropiolate

Cat. No.: B1208040

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl
phenylpropiolate (CAS No. 2216-94-6), a valuable reagent in organic synthesis. Adherence to
these protocols is crucial for ensuring laboratory safety and maintaining the integrity of
experimental results.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of Ethyl phenylpropiolate is
fundamental to its safe handling. This data is summarized in the table below.
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Property Value Reference
Molecular Formula C11H1002 [1112]
Molecular Weight 174.20 g/mol [1][3]
Clear, colorless to light yellow
Appearance o [21[41[5]
liquid
Odor Odorless [6]
Boiling Point 260-270 °C (decomposes) [1][3][5]

Melting Point/Freezing Point

Not available

[4]

Flash Point >109 °C (>228.2 °F) [4]
Density 1.055 g/mL at 25 °C [1][3]
Solubility Insoluble in water [5]

Refractive Index

n20/D 1.552

[1]3]

Stability

Stable under normal

temperatures and pressures.

[4]

Incompatibilities

Strong oxidizing agents.

[4]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide.

[4]

Hazard Identification and GHS Classification

Ethyl phenylpropiolate is classified as an irritant. The Globally Harmonized System (GHS)

classification is detailed below.

Hazard Class

Hazard Category

Hazard Statement

Skin corrosion/irritation

2

H315: Causes skin irritation

Serious eye damage/eye
irritation

2A

H319: Causes serious eye

irritation

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://www.organic-chemistry.org/namedreactions/huisgen-1,3-dipolar-cycloaddition.shtm
https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://scholarship.richmond.edu/cgi/viewcontent.cgi?article=1012&context=honors-theses
https://www.organic-chemistry.org/namedreactions/huisgen-1,3-dipolar-cycloaddition.shtm
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00095/full
https://orgsyn.org/demo.aspx?prep=cv2p0270
https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://scholarship.richmond.edu/cgi/viewcontent.cgi?article=1012&context=honors-theses
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00095/full
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://scholarship.richmond.edu/cgi/viewcontent.cgi?article=1012&context=honors-theses
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00095/full
https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://scholarship.richmond.edu/cgi/viewcontent.cgi?article=1012&context=honors-theses
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Signal Word: Warning
GHS Pictogram:

lwsalt text

Exposure Controls and Personal Protection

No occupational exposure limits have been established for Ethyl phenylpropiolate.[4]
However, due to its irritant nature, appropriate personal protective equipment (PPE) must be
worn at all times when handling this chemical.

Type of Protection Recommendation Standard

Wear appropriate protective
OSHA 29 CFR 1910.133 or

Eye/Face Protection eyeglasses or chemical safety
European Standard EN166

goggles.

Wear appropriate protective

Skin Protection gloves and clothing to prevent

skin exposure.

Not required under normal use
conditions with adequate

ventilation. If irritation is
OSHA 29 CFR 1910.134 or

Respiratory Protection experienced, use a
European Standard EN 149

NIOSH/MSHA or European
Standard EN 149 approved
respirator.

Safe Handling and Storage

Handling:
o Wash thoroughly after handling.[4]
» Use with adequate general or local exhaust ventilation.[4]

e Avoid contact with eyes, skin, and clothing.[4]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Avoid ingestion and inhalation.[4]

Storage:

» Store in a cool, dry place.[4]

o Keep container tightly closed when not in use.[4]
» Keep refrigerated (Store below 4°C/39°F).[4]

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
£ at least 15 minutes, occasionally lifting the
es
Y upper and lower eyelids. Get medical aid

immediately.[4]

Get medical aid. Immediately flush skin with
Skin plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Do not induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.

Ingestion Never give anything by mouth to an
unconscious person. Get medical aid
immediately.[4]

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation I L .
respiration. If breathing is difficult, give oxygen.

Get medical aid.[4]

Accidental Release and Fire-Fighting Measures

Accidental Release:
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» Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a suitable
container for disposal.[4]

e Wash the area with soap and water.[4]

e Ensure adequate ventilation.[4]

o Observe all precautions in the Personal Protective Equipment section.[4]

Fire-Fighting:

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[4]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[4]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Ethyl
phenylpropiolate, from initial hazard assessment to emergency response.
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Safe Handling Workflow for Ethyl Phenylpropiolate

Experimental Protocols

Ethyl phenylpropiolate is a versatile reagent in organic synthesis, frequently used in
cycloaddition reactions and as an acceptor for nucleophilic additions. Below are general
experimental protocols for its use, incorporating necessary safety precautions.

General Procedure for a [3+2] Cycloaddition Reaction
with an Azide

This protocol describes a typical Huisgen 1,3-dipolar cycloaddition to form a triazole.

Methodology:
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e Reaction Setup: In a fume hood, add a stir bar to a round-bottom flask equipped with a reflux
condenser and a nitrogen inlet.

e Reagent Addition: Dissolve the organic azide (1.0 eqg.) and Ethyl phenylpropiolate (1.0-1.2
eg.) in a suitable solvent (e.g., toluene, THF, or acetonitrile).

» Reaction Conditions: Heat the reaction mixture to the desired temperature (this can range
from room temperature to reflux, depending on the reactivity of the azide) and stir under a
nitrogen atmosphere. Monitor the reaction progress by TLC or LC-MS.

o Work-up:
o Safety Note: Allow the reaction to cool to room temperature before opening the flask.
o Remove the solvent under reduced pressure using a rotary evaporator.

o Dissolve the residue in an organic solvent such as ethyl acetate and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Purification: Filter the drying agent and concentrate the filtrate in vacuo. Purify the crude
product by column chromatography on silica gel.

General Procedure for Nucleophilic Addition of a Thiol

This protocol outlines the addition of a thiol to the alkyne of Ethyl phenylpropiolate.
Methodology:

» Reaction Setup: In a fume hood, add a stir bar to a round-bottom flask under a nitrogen
atmosphere.

o Reagent Addition: Dissolve the thiol (1.0 eq.) and a suitable base (e.g., triethylamine, DBU,
or sodium ethoxide) in an appropriate solvent (e.g., ethanol or DMF).

» Addition of Electrophile: Cool the solution in an ice bath and add Ethyl phenylpropiolate
(1.0 eq.) dropwise.
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» Reaction Conditions: Allow the reaction to warm to room temperature and stir until
completion (monitor by TLC or LC-MS).

o Work-up:

Safety Note: Quench the reaction carefully by adding a saturated aqueous solution of

o

ammonium chloride.

o

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

[¢]

Wash the combined organic layers with water and brine.

[¢]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

 Purification: Filter the drying agent and remove the solvent under reduced pressure. Purify
the product by column chromatography or distillation.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow involving Ethyl
phenylpropiolate, emphasizing key safety checkpoints.
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Experimental Workflow with Safety Checkpoints
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This guide is intended to provide a comprehensive overview of the safe handling of Ethyl
phenylpropiolate. It is imperative that all laboratory personnel are thoroughly familiar with this
information and the contents of the Safety Data Sheet before commencing any experimental
work. Always prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Ethyl Phenylpropiolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208040#safety-and-handling-precautions-for-ethyl-
phenylpropiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://www.benchchem.com/product/b1208040?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://www.organic-chemistry.org/namedreactions/huisgen-1,3-dipolar-cycloaddition.shtm
https://scholarship.richmond.edu/cgi/viewcontent.cgi?article=1012&context=honors-theses
https://www.researchgate.net/figure/Reactions-of-various-nucleophiles-with-methyl-and-ethyl-propiolate_tbl4_255752690
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00095/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00095/full
https://orgsyn.org/demo.aspx?prep=cv2p0270
https://www.benchchem.com/product/b1208040#safety-and-handling-precautions-for-ethyl-phenylpropiolate
https://www.benchchem.com/product/b1208040#safety-and-handling-precautions-for-ethyl-phenylpropiolate
https://www.benchchem.com/product/b1208040#safety-and-handling-precautions-for-ethyl-phenylpropiolate
https://www.benchchem.com/product/b1208040#safety-and-handling-precautions-for-ethyl-phenylpropiolate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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